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Compound of Interest

Compound Name: 4-Methoxy-3-nitrophenol

Cat. No.: B081317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 4-Methoxy-3-nitrophenol. The following procedures are designed to ensure the

safety of laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methoxy-3-nitrophenol is a hazardous substance that requires careful handling. It is harmful

if swallowed, causes skin irritation, and can result in serious eye irritation.[1] Adherence to strict

safety protocols is mandatory.

Hazard Classification
Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1]

Skin Irritation H315 Causes skin irritation[1]

Eye Irritation H319 Causes serious eye irritation[1]

Recommended Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the minimum required PPE for handling 4-Methoxy-3-nitrophenol.

Body Part PPE Recommendation Standard

Respiratory
NIOSH/MSHA-approved

respirator

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[2]

Eyes/Face
Chemical safety goggles

and/or face shield

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Hands

Chemical-resistant gloves

(Butyl or Neoprene

recommended)

Tested according to EN 374.

Body

Fully-buttoned laboratory coat,

chemical-resistant apron, and

closed-toe shoes

N/A

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidental exposure and maintain the

integrity of the compound.

Handling
Ventilation: Always handle 4-Methoxy-3-nitrophenol in a well-ventilated area, preferably

within a chemical fume hood.[4]

Avoid Contact: Avoid all personal contact, including inhalation of dust.[5] Do not get in eyes,

on skin, or on clothing.[2]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[4][5] Wash

hands thoroughly after handling.[4][5] Contaminated work clothing should not be allowed out
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of the workplace and should be washed before reuse.[4]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[3] Keep containers tightly closed

and sealed.[3][5]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[3]

Container Integrity: Protect containers from physical damage and check regularly for leaks.

[5]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate potential harm.

First Aid Measures
Exposure Route First Aid Procedure

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[2][6] Rinse

mouth.[2][6]

Skin Contact

If on skin, wash with plenty of soap and water.[2]

[6] If skin irritation or rash occurs, get medical

advice/attention.[2][6] Take off contaminated

clothing and wash it before reuse.[5]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.[2][6] If eye irritation

persists, get medical advice/attention.[2][6]

Inhalation
If inhaled, remove person to fresh air and keep

comfortable for breathing.[5]

Spill and Leak Procedures
Evacuate: Immediately evacuate the area of the spill.
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Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep up the material, avoiding dust generation. For

liquid spills, use an inert absorbent material to contain the spill.

Collection: Place the spilled material and any contaminated absorbent into a suitable,

labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan
All waste containing 4-Methoxy-3-nitrophenol must be treated as hazardous waste and

disposed of in accordance with all local, regional, national, and international regulations.

Waste Collection and Segregation
Solid Waste: Collect solid waste, such as contaminated gloves or weighing papers, in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste in a compatible, sealed, and clearly labeled hazardous

waste container.

Do Not Mix: Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety department.

Final Disposal
Contact your institution's environmental health and safety department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Incineration under controlled conditions is a common disposal method for nitrophenols.[4]

Workflow Diagrams
The following diagrams illustrate the key operational and disposal workflows for 4-Methoxy-3-
nitrophenol.
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Figure 1: Handling Workflow for 4-Methoxy-3-nitrophenol

Preparation: Review SDS and ensure proper ventilation

Don appropriate PPE (gloves, goggles, lab coat)

Weighing: Handle in a fume hood, avoid dust generation

Reaction/Use: Maintain containment and ventilation

Decontamination: Clean work surfaces and equipment

Storage: Seal container and store in a designated area

Click to download full resolution via product page

Caption: Procedural flow for safely handling 4-Methoxy-3-nitrophenol.

Caption: Step-by-step process for the proper disposal of 4-Methoxy-3-nitrophenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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